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Compound of Interest

Compound Name: Disperse yellow 54

Cat. No.: B076046 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Introduction
Disperse Yellow 54, with the Colour Index number 47020 and CAS number 7576-65-0, is a

quinophthalone dye. Its chemical structure, 2-(3-hydroxyquinolin-2-yl)-1H-indene-1,3(2H)-

dione, imparts a characteristic yellow hue and determines its solubility profile. As a disperse

dye, it is designed to be sparingly soluble in water but to have an affinity for hydrophobic

materials, making it suitable for dyeing synthetic fibers like polyester. For a wide range of

applications beyond textile dyeing, including in material science and potentially as a molecular

probe, understanding its solubility in various organic solvents is of paramount importance. This

technical guide provides a comprehensive overview of the available solubility data for Disperse
Yellow 54, detailed experimental protocols for its determination, and a visual representation of

the experimental workflow.

Physicochemical Properties
A foundational understanding of the physicochemical properties of Disperse Yellow 54 is

essential for interpreting its solubility behavior.
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Property Value

Molecular Formula C₁₈H₁₁NO₃

Molecular Weight 289.28 g/mol

Appearance Yellow to orange powder

Melting Point Approximately 265 °C

Solubility Profile of Disperse Yellow 54
Comprehensive quantitative solubility data for Disperse Yellow 54 across a wide array of

common organic solvents at standard temperature and pressure is not readily available in

published literature. However, qualitative descriptions and data from specific studies provide

valuable insights into its solubility characteristics.

Qualitative Solubility:

Disperse Yellow 54 is reported to be:

Soluble in:

Pyridine[1]

Strong sulfuric acid[1]

Sulfolane

Ethanol[1]

Diethylene glycol, dimethylformamide (DMF), and dimethyl sulfoxide (DMSO) are

mentioned as potential solubilizers.

Insoluble in:

Water[1]

Quantitative Solubility in Supercritical Carbon Dioxide:
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A key study by Tsai, Cheng-Chou, et al. investigated the solubility of Disperse Yellow 54 in

supercritical carbon dioxide (scCO₂), a sustainable solvent for dyeing processes. The study

demonstrated that the solubility of the dye in scCO₂ increases with pressure. Furthermore, the

addition of polar cosolvents significantly enhances its solubility.

The research provided the following key findings:

Saturated solubilities were measured at temperatures ranging from 353.2 K to 393.2 K and

pressures from 15 MPa to 30 MPa.

Ethanol and dimethyl sulfoxide (DMSO) were used as cosolvents at concentrations up to 5

mol%.

The presence of both ethanol and DMSO effectively increased the equilibrium solubility of

Disperse Yellow 54 in scCO₂.

DMSO was found to result in a higher solubility enhancement compared to ethanol.

Due to the lack of a comprehensive, publicly available dataset for the solubility of Disperse
Yellow 54 in a wide range of common organic solvents, the following table presents illustrative

data for a structurally similar quinophthalone dye, C.I. Solvent Yellow 33. This data is provided

for estimation purposes and to highlight the expected trends in solubility. It is crucial to

experimentally determine the precise solubility of Disperse Yellow 54 for any specific

application.

Illustrative Solubility Data (for C.I. Solvent Yellow 33 at 20°C):
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Solvent Solubility (g/L)

Acetone 190

Ethanol 4

Toluene 260

Xylene 120

Butanone 330

Butyl Acetate 80

Experimental Protocol for Solubility Determination
The following is a detailed, generalized protocol for determining the solubility of Disperse
Yellow 54 in an organic solvent using UV-Visible spectrophotometry. This method is widely

applicable and provides reliable quantitative data.

Objective: To determine the equilibrium solubility of Disperse Yellow 54 in a specific organic

solvent at a defined temperature.

Materials and Equipment:

Disperse Yellow 54 (high purity)

Spectrophotometric grade organic solvent of interest

Analytical balance

Volumetric flasks (various sizes)

Pipettes (graduated and volumetric)

Conical flasks with stoppers

Thermostatically controlled shaker or water bath

Centrifuge
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Syringe filters (e.g., 0.45 µm PTFE)

UV-Visible spectrophotometer

Quartz cuvettes (1 cm path length)

Procedure:

Preparation of a Standard Stock Solution:

Accurately weigh a precise amount of Disperse Yellow 54 (e.g., 10 mg).

Dissolve the dye in the chosen organic solvent in a volumetric flask (e.g., 100 mL) to

create a stock solution of known concentration.

Determination of Maximum Absorbance Wavelength (λmax):

Dilute a small volume of the stock solution with the solvent.

Scan the absorbance of this diluted solution over a relevant wavelength range (e.g., 350-

500 nm) using the spectrophotometer to identify the λmax, the wavelength at which the

dye exhibits the highest absorbance.

Generation of a Calibration Curve:

Prepare a series of standard solutions of decreasing concentrations by performing serial

dilutions of the stock solution.

Measure the absorbance of each standard solution at the determined λmax, using the

pure solvent as a blank.

Plot a graph of absorbance versus concentration. This is the calibration curve.

Perform a linear regression to obtain the equation of the line (y = mx + c) and the

correlation coefficient (R²). An R² value close to 1 indicates a good linear fit.

Preparation of a Saturated Solution:
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Add an excess amount of Disperse Yellow 54 to a known volume of the organic solvent in

a conical flask with a stopper. The amount should be sufficient to ensure that undissolved

solid remains at equilibrium.

Place the flask in a thermostatically controlled shaker or water bath set to the desired

temperature (e.g., 25°C).

Agitate the mixture for a sufficient period (e.g., 24-48 hours) to ensure that equilibrium

solubility is reached.

Sample Analysis:

After the equilibration period, allow the undissolved solid to settle.

Carefully withdraw a sample of the supernatant.

To remove any suspended particles, either centrifuge the sample and take the supernatant

or filter the sample through a syringe filter.

Accurately dilute the clear supernatant with the solvent to bring its absorbance within the

linear range of the calibration curve.

Measure the absorbance of the diluted sample at the λmax.

Calculation of Solubility:

Use the equation from the calibration curve to calculate the concentration of the diluted

sample.

Multiply this concentration by the dilution factor to determine the concentration of the

saturated solution. This value represents the solubility of Disperse Yellow 54 in the

chosen solvent at the specified temperature.

Experimental Workflow Diagram
The following diagram illustrates the logical steps involved in the experimental determination of

dye solubility.
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Caption: Workflow for determining dye solubility via UV-Vis spectrophotometry.

Conclusion
While a comprehensive public database of the solubility of Disperse Yellow 54 in a wide range

of common organic solvents is currently lacking, this guide provides the available qualitative

and specific quantitative data. The detailed experimental protocol and workflow diagram offer a

robust framework for researchers to determine the solubility of this dye in solvents relevant to

their specific applications. Accurate solubility data is critical for the effective formulation and

application of Disperse Yellow 54 in diverse scientific and industrial fields, and the

methodologies outlined here provide a clear path to obtaining this essential information.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
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